Triphenyl phosphate Triphenyl phosphate Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
Brand Name: Vulcanchem
CAS No.: 115-86-6
VCID: VC0132455
InChI: InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
SMILES: C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Molecular Formula: (C6H5)3PO4
C18H15O4P
C18H15O4P
Molecular Weight: 326.3 g/mol

Triphenyl phosphate

CAS No.: 115-86-6

Reference Standards

VCID: VC0132455

Molecular Formula: (C6H5)3PO4
C18H15O4P
C18H15O4P

Molecular Weight: 326.3 g/mol

Triphenyl phosphate - 115-86-6

CAS No. 115-86-6
Product Name Triphenyl phosphate
Molecular Formula (C6H5)3PO4
C18H15O4P
C18H15O4P
Molecular Weight 326.3 g/mol
IUPAC Name triphenyl phosphate
Standard InChI InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
Standard InChIKey XZZNDPSIHUTMOC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
Boiling Point 473 °F at 11 mm Hg (NTP, 1992)
370 °C
473°F at 11 mmHg
776°F
Colorform Crystals from ligroin; prisms from alcohol; needles from diethyl ether
Colorless, crystalline powder
Needles
Density 1.2055 (NTP, 1992)
Relative density (water = 1): 1.27
1.2055
1.29
Flash Point 428 °F (NTP, 1992)
428 °F (220 °C) (Closed cup)
220 °C c.c.
428°F
Melting Point 122 to 124 °F (NTP, 1992)
50.5 °C
49.39 °C
49-50 °C
122-124°F
120°F
Physical Description Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid
COLOURLESS CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR.
Colorless, crystalline powder with a phenol-like odor.
Description Triphenyl phosphate appears as colorless crystals. (NTP, 1992)
Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.
Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
Solubility Insoluble (NTP, 1992)
5.82e-06 M
In water, 1.9 mg/L at 25 °C
Insoluble in water
Soluble in ethanol; very soluble in ether, benzene, carbon tetrachloride, chloroform
Soluble in benzene, chloroform, ether, acetone; moderately soluble in alcohol
Soluble in most lacquers, solvents, thinners, oils
Soluble in alcohol, benzene, ether, chloroform, and acetone.
Practically insoluble in petrol
Solubility in water, g/100ml at 20 °C: 0.001
(129°F): 0.002%
Synonyms Phosphoric Acid Triphenyl Ester; Celluflex TPP; Disflamoll TP; NSC 57868; Phenyl Phosphate; Phoscon FR 903N; Phosflex TPP; Reofos TPP; S 4; Sumilizer TPP; TP; TPP; TPPA; TTP; Triphenoxyphosphine Oxide; Wako TPP; TPPHP
Vapor Density 1.19 (Air = 1)
Vapor Pressure 1 mm Hg at 380.3 °F (NTP, 1992)
6.28e-06 mmHg
2.00X10-6 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 1
1 mmHg at 380.3°F
(380°F): 1 mmHg
PubChem Compound 8289
Last Modified Nov 11 2021
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